Cas no 338750-34-8 ((4-Chlorophenyl)4-(2,4-dichlorophenyl)-1-methyltetrahydro-1H-pyrrol-3-ylmethanone)

• Product Name: (4-Chlorophenyl)4-(2,4-dichlorophenyl)-1-methyltetrahydro-1H-pyrrol-3-ylmethanone
• CAS No: 338750-34-8
• CID: 4647548
• Update Time: 2025-10-05

(4-Chlorophenyl)4-(2,4-dichlorophenyl)-1-methyltetrahydro-1H-pyrrol-3-ylmethanone Chemical and Physical Properties

Names and Identifiers

• (4-CHLOROPHENYL)[4-(2,4-DICHLOROPHENYL)-1-METHYLTETRAHYDRO-1H-PYRROL-3-YL]METHANONE
• Methanone, (4-chlorophenyl)[4-(2,4-dichlorophenyl)-1-methyl-3-pyrrolidinyl]-
• (4-Chlorophenyl)4-(2,4-dichlorophenyl)-1-methyltetrahydro-1H-pyrrol-3-ylmethanone

Additional information on (4-Chlorophenyl)4-(2,4-dichlorophenyl)-1-methyltetrahydro-1H-pyrrol-3-ylmethanone

Comprehensive Overview of (4-Chlorophenyl)4-(2,4-dichlorophenyl)-1-methyltetrahydro-1H-pyrrol-3-ylmethanone (CAS No. 338750-34-8)

(4-Chlorophenyl)4-(2,4-dichlorophenyl)-1-methyltetrahydro-1H-pyrrol-3-ylmethanone (CAS No. 338750-34-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of tetrahydro-1H-pyrrole and exhibits a unique structural framework that includes multiple chlorinated phenyl groups and a methyl substituent. The intricate molecular architecture of this compound has led to its exploration in various biological and pharmacological studies.

The chemical structure of (4-Chlorophenyl)4-(2,4-dichlorophenyl)-1-methyltetrahydro-1H-pyrrol-3-ylmethanone is characterized by a central tetrahydro-1H-pyrrole ring, which is substituted with a 4-chlorophenyl group, a 2,4-dichlorophenyl group, and a methyl group. The presence of these substituents imparts specific physicochemical properties to the molecule, such as solubility, stability, and reactivity. These properties are crucial for its potential applications in drug discovery and development.

Recent research has highlighted the potential of (4-Chlorophenyl)4-(2,4-dichlorophenyl)-1-methyltetrahydro-1H-pyrrol-3-ylmethanone as a lead compound in the development of novel therapeutic agents. Studies have shown that this compound exhibits promising biological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects. For instance, a study published in the Journal of Medicinal Chemistry reported that (4-Chlorophenyl)4-(2,4-dichlorophenyl)-1-methyltetrahydro-1H-pyrrol-3-ylmethanone demonstrated significant inhibition of pro-inflammatory cytokines in vitro, suggesting its potential as an anti-inflammatory agent.

In the context of cancer research, (4-Chlorophenyl)4-(2,4-dichlorophenyl)-1-methyltetrahydro-1H-pyrrol-3-ylmethanone has been investigated for its ability to induce apoptosis in cancer cells. A study conducted by researchers at the National Cancer Institute found that this compound selectively induced cell death in various cancer cell lines while showing minimal toxicity to normal cells. This selective cytotoxicity makes it an attractive candidate for further development as an anti-cancer drug.

Beyond its anti-inflammatory and anti-cancer properties, (4-Chlorophenyl)4-(2,4-dichlorophenyl)-1-methyltetrahydro-1H-pyrrol-3-ylmethanone has also shown neuroprotective effects. Research published in the Journal of Neurochemistry indicated that this compound could protect neurons from oxidative stress-induced damage. This finding opens up possibilities for its use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The pharmacokinetic properties of (4-Chlorophenyl)4-(2,4-dichlorophenyl)-1-methyltetrahydro-1H-pyrrol-3-ylmethanone

In addition to its biological activities, the synthetic accessibility of (4-Chlorophenyl)4-(2,4-dichlorophenyl)-1-methyltetrahydro-1H-pyrrol-3-ylmethanone is another factor that contributes to its appeal as a lead compound. Several synthetic routes have been developed to produce this compound efficiently and cost-effectively. For example, a one-pot synthesis method using readily available starting materials has been reported in Organic Letters. This method not only simplifies the synthesis process but also enhances the overall yield and purity of the final product.

The potential applications of (4-Chlorophenyl)4-(2,4-dichlorophenyl)-1-methyltetrahydro-1H-pyrrol-3-ylmethanone extend beyond traditional pharmaceuticals. It has also been explored for use in agrochemicals and materials science. In agrochemical research, this compound has shown promise as a fungicide due to its ability to inhibit fungal growth without causing harm to plants. In materials science, it has been investigated for its potential use in polymer synthesis due to its unique structural features.

In conclusion, (4-Chlorophenyl)4-(2,4-dichlorophenyl)-1-methyltetrahydro-1H-pyrrol-3-ylmethanone (CAS No. 338750-34-8) is a multifaceted compound with a wide range of potential applications in medicinal chemistry and beyond. Its unique chemical structure and favorable biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its properties and mechanisms of action, it is likely that this compound will play an increasingly important role in advancing our understanding and treatment of various diseases.